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Compound of Interest

Compound Name: 2-Aminonicotinaldehyde

Cat. No.: B047744

Technical Guide to the Physical Properties of 2-
Aminonicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Aminonicotinaldehyde (CAS No. 7521-41-7), a pivotal intermediate in pharmaceutical and
chemical synthesis. This document outlines its melting point and solubility characteristics,
provides detailed experimental protocols for their determination, and visualizes its synthetic
pathway and a key chemical application.

Core Physical Properties

2-Aminonicotinaldehyde, also known as 2-amino-3-pyridinecarboxaldehyde, is a light yellow
to brown crystalline solid.[1] Its physical characteristics are crucial for its handling, storage, and
application in synthetic chemistry.

Data Presentation

The quantitative physical properties of 2-Aminonicotinaldehyde are summarized in the table
below for easy reference and comparison.
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Physical Property Value Source(s)
Melting Point 98-102 °C [21[3114]
98.0 to 103.0 °C [1]

Solubility

Water Insoluble [2]

Highly soluble (5]

Chloroform Slightly soluble [2]
Methanol Slightly soluble [2]

Note on conflicting data: There are conflicting reports regarding the solubility of 2-
Aminonicotinaldehyde in water. While one source indicates it is insoluble[2], another
suggests it is highly soluble[5]. This discrepancy may be due to variations in experimental
conditions, such as temperature and pH, or the purity of the compound. Further empirical
validation is recommended.

Experimental Protocols

Detailed methodologies for the determination of melting point and solubility are critical for
reproducible research. The following sections outline standard laboratory protocols for these
measurements.

Melting Point Determination

The melting point of an organic solid is a key indicator of its purity. A sharp melting range
typically signifies a high-purity compound, while a broad melting range often indicates the
presence of impurities.

Methodology: Capillary Method

e Sample Preparation: A small amount of finely powdered, dry 2-Aminonicotinaldehyde is
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a liquid is recorded as the end of the melting range.

e Reporting: The melting point is reported as a range from the temperature of initial melting to
the temperature of complete liquefaction.

Solubility Determination

Solubility is a fundamental property that dictates the choice of solvents for reactions,
purifications, and formulations.

Methodology: Qualitative and Semi-Quantitative Determination

o Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, methanol,
chloroform, hexane) should be selected for testing.

o Sample Preparation: A pre-weighed amount of 2-Aminonicotinaldehyde (e.g., 10 mg) is
placed into a series of test tubes.

e Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to the respective
test tubes.

o Agitation: The mixtures are agitated vigorously (e.g., by vortexing) for a set period (e.g., 1-2
minutes) at a controlled temperature (e.g., 25 °C).

o Observation: The samples are visually inspected for the dissolution of the solid. Solubility
can be classified as:

o Soluble: The solid completely dissolves.

o Slightly soluble: A portion of the solid dissolves.
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o Insoluble: The solid does not appear to dissolve.

o Quantitative Measurement (Optional): For more precise data, a saturated solution can be
prepared, filtered to remove excess solid, and the concentration of the dissolved solute can
be determined using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC). The
solubility can then be expressed in units such as g/100 mL or mol/L.

Visualizations

Diagrams are provided to illustrate a common synthetic route to 2-Aminonicotinaldehyde and
its application in a well-known chemical reaction.

Synthesis of 2-Aminonicotinaldehyde

The following diagram illustrates a multi-step synthesis of 2-Aminonicotinaldehyde starting
from 2-amino-3-picoline. This process involves protection of the amino group, bromination, and
subsequent hydrolysis to yield the final product.
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Caption: Synthetic pathway for 2-Aminonicotinaldehyde.

Application in Friedlander Synthesis
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2-Aminonicotinaldehyde is a key precursor in the Friedlander synthesis, a classic method for
the preparation of quinolines and related heterocyclic compounds.[6][7] The reaction involves
the condensation of an o-aminoaryl aldehyde or ketone with a compound containing an a-
methylene group.
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Caption: Role of 2-Aminonicotinaldehyde in Friedlander Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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